Cas no 1242339-79-2 (1-Chloro-5-fluoro-2-iodo-3-methylbenzene)

• Product Name: 1-Chloro-5-fluoro-2-iodo-3-methylbenzene
• CAS No: 1242339-79-2
• MF: C₇H₅ClFI
• MW: 270.470476865768
• MDL: MFCD16817667
• CID: 841567
• PubChem ID: 50998613
• Update Time: 2025-10-29

1-Chloro-5-fluoro-2-iodo-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-5-fluoro-2-iodo-3-methylbenzene
• 3-Chloro-5-fluoro-2-iodotoluene
• Benzene, 1-chloro-5-fluoro-2-iodo-3-methyl-
• AB91791
• 1-Chloro-5-fluoro-2-iodo-3-methyl-benzene
• D75965
• AKOS016009033
• 1242339-79-2
• C7H5ClFI
• MFCD16817667
• DB-354411
• DTXSID30679324
• CS-16490
• CS-0098717

• MDL： MFCD16817667
• Inchi： 1S/C7H5ClFI/c1-4-2-5(9)3-6(8)7(4)10/h2-3H,1H3
• InChI Key： MFVMWNARKHGJMC-UHFFFAOYSA-N
• SMILES： IC1C(=CC(=CC=1C)F)Cl

Computed Properties

• Exact Mass: 269.91085g/mol
• Monoisotopic Mass: 269.91085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on 1-Chloro-5-fluoro-2-iodo-3-methylbenzene

Comprehensive Overview of 1-Chloro-5-fluoro-2-iodo-3-methylbenzene (CAS No. 1242339-79-2): Properties, Applications, and Industry Insights

1-Chloro-5-fluoro-2-iodo-3-methylbenzene (CAS No. 1242339-79-2) is a halogenated aromatic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This multifunctional benzene derivative combines chloro, fluoro, iodo, and methyl substituents, making it a versatile intermediate for cross-coupling reactions and drug discovery. Its molecular formula C₇H₅ClFI and precise substitution pattern enable selective functionalization, addressing growing demand for tailored organic building blocks in modern synthetic chemistry.

Recent trends in AI-assisted molecular design have amplified interest in compounds like 1-Chloro-5-fluoro-2-iodo-3-methylbenzene, as researchers seek halogen-rich scaffolds for targeted protein interactions. Search engine data reveals frequent queries about "iodobenzene derivatives in drug synthesis" and "fluorinated aromatic compounds applications," reflecting the compound's relevance in developing PET imaging agents and kinase inhibitors. The strategic placement of halogens allows for subsequent Suzuki-Miyaura couplings or Buchwald-Hartwig aminations, critical for creating next-generation therapeutics.

From a material science perspective, this compound's crystalline structure (typically appearing as white to pale-yellow needles) and moderate solubility in organic solvents like dichloromethane or THF make it suitable for small-molecule crystallization studies. Laboratories frequently search for "safe handling of polyhalogenated benzenes" and "storage conditions for light-sensitive aromatics," emphasizing the need for amber glass containers and inert atmosphere storage to maintain stability.

The agrochemical sector values 1242339-79-2 for developing crop protection agents, where its halogen pattern may enhance binding to pest-specific enzymes. Patent analyses show increasing incorporation of similar structures in herbicide formulations, particularly those targeting weed resistance management. This aligns with Google Trends data showing rising searches for "halogenated benzene pesticides" and "eco-friendly halogen chemistry," reflecting industry shifts toward selective pest control solutions.

Quality specifications for CAS 1242339-79-2 typically require ≥98% purity (HPLC), with strict limits on heavy metal contaminants for pharmaceutical applications. Analytical techniques like GC-MS and NMR spectroscopy are essential for verification, topics frequently searched alongside "halogenated benzene characterization methods." The compound's melting point (typically 85-88°C) and boiling point under reduced pressure serve as critical QC parameters during production scaling.

Environmental considerations drive innovation in the synthesis of 1-Chloro-5-fluoro-2-iodo-3-methylbenzene, with researchers exploring catalytic halogenation methods to reduce waste. Recent publications highlight electrochemical approaches for introducing halogens, addressing search trends for "green chemistry halogenation" and "sustainable aromatic functionalization." These advancements complement growing regulatory requirements for industrial chemical processes worldwide.

Future applications may exploit this compound's potential in organic electronics, where polyhalogenated aromatics contribute to charge transport materials. The methyl group's steric effects combined with halogen atoms' electronic influence create interesting possibilities for molecular semiconductors—a hot topic in "advanced material design" searches. As synthetic methodologies evolve, CAS 1242339-79-2 will likely play expanding roles across life sciences and material innovation sectors.